Cas no 2138275-36-0 (1H-Imidazole, 4-bromo-1-(4-methyl-3-pyrrolidinyl)-)

• Product Name: 1H-Imidazole, 4-bromo-1-(4-methyl-3-pyrrolidinyl)-
• CAS No: 2138275-36-0
• MF: C₈H₁₂BrN₃
• MW: 230.10498046875
• CID: 5289278
• Update Time: 2025-09-23

1H-Imidazole, 4-bromo-1-(4-methyl-3-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-bromo-1-(4-methyl-3-pyrrolidinyl)-

• Inchi： 1S/C8H12BrN3/c1-6-2-10-3-7(6)12-4-8(9)11-5-12/h4-7,10H,2-3H2,1H3
• InChI Key： USRQDYKXAVUURU-UHFFFAOYSA-N
• SMILES： C1N(C2C(C)CNC2)C=C(Br)N=1

Additional information on 1H-Imidazole, 4-bromo-1-(4-methyl-3-pyrrolidinyl)-

Comprehensive Overview of 1H-Imidazole, 4-bromo-1-(4-methyl-3-pyrrolidinyl)- (CAS No. 2138275-36-0)

The compound 1H-Imidazole, 4-bromo-1-(4-methyl-3-pyrrolidinyl)- (CAS No. 2138275-36-0) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a brominated imidazole core and a methyl-pyrrolidinyl substituent, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for imidazole derivatives has surged due to their broad-spectrum biological activities. The presence of a bromo group at the 4-position of the imidazole ring enhances its reactivity, making it a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for therapeutic applications. Additionally, the 4-methyl-3-pyrrolidinyl moiety contributes to improved solubility and bioavailability, which are critical factors in modern drug design.

From an industrial perspective, CAS No. 2138275-36-0 is often discussed in the context of sustainable chemistry and green synthesis. With growing environmental concerns, researchers are optimizing synthetic routes to minimize waste and reduce the use of hazardous reagents. This aligns with the broader trend of green chemistry, a topic frequently searched by professionals seeking eco-friendly alternatives. The compound’s stability under mild conditions further supports its suitability for scalable production.

Another area of interest is the role of 1H-Imidazole, 4-bromo-1-(4-methyl-3-pyrrolidinyl)- in medicinal chemistry. Its structural similarity to purine bases allows it to interact with biological targets like kinases and GPCRs, which are hot topics in oncology and neurology research. Online forums and scientific databases often feature queries about its mechanism of action and potential analogs, reflecting the compound’s relevance in cutting-edge studies.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring high purity for research applications. Quality control is a recurring theme in user searches, as impurities can significantly impact experimental outcomes. Suppliers and manufacturers emphasize batch-to-batch consistency, catering to the stringent requirements of academic and industrial laboratories.

In summary, 1H-Imidazole, 4-bromo-1-(4-methyl-3-pyrrolidinyl)- (CAS No. 2138275-36-0) represents a critical tool in synthetic and medicinal chemistry. Its multifaceted applications, coupled with ongoing advancements in sustainable synthesis, position it as a compound of enduring significance. As research continues to uncover new possibilities, this molecule is likely to remain a focal point in scientific discourse and innovation.